Cas no 64518-36-1 (1-Piperazinepropanamine,4-methyl-N,N-bis[3-(trifluoromethyl)phenyl]-, hydrochloride (1:2))

• Product Name: 1-Piperazinepropanamine,4-methyl-N,N-bis[3-(trifluoromethyl)phenyl]-, hydrochloride (1:2)
• CAS No: 64518-36-1
• MF: C₂₂H₂₆ClF₆N₃
• MW: 481.905365467072
• CID: 505793
• PubChem ID: 54607495
• Update Time: 2025-04-19

1-Piperazinepropanamine,4-methyl-N,N-bis[3-(trifluoromethyl)phenyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamine,4-methyl-N,N-bis[3-(trifluoromethyl)phenyl]-, hydrochloride (1:2)
• N-[3-(4-methylpiperazin-1-yl)propyl]-3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]aniline,hydrochloride
• NSC297323
• NSC-297323
• N-[3-(4-Methylpiperazin-1-yl)propyl]-3-(trifluoromethyl)-N-[3-(trifluoromethyl)phenyl]aniline--hydrogen chloride (1/1)
• 64518-36-1
• DTXSID00714514

• Inchi： 1S/C22H25F6N3.ClH/c1-29-11-13-30(14-12-29)9-4-10-31(19-7-2-5-17(15-19)21(23,24)25)20-8-3-6-18(16-20)22(26,27)28;/h2-3,5-8,15-16H,4,9-14H2,1H3;1H
• InChI Key： MUSWKSQPMIMXCP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)N(C1C=CC=C(C(F)(F)F)C=1)CCCN1CCN(C)CC1)(F)F

Computed Properties

• Exact Mass: 445.19545
• Monoisotopic Mass: 481.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7A^2

Experimental Properties

• Density: 1.242
• Boiling Point: 482.8°Cat760mmHg
• Flash Point: 245.8°C
• Refractive Index: 1.513
• PSA: 9.72
• LogP: 6.17760